Cas no 2172565-50-1 (1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2172565-50-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5995920
• PubChem ID: 165837404
• Update Time: 2025-05-28

1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid
• EN300-1630425
• 2172565-50-1

• Inchi： 1S/C12H21NO3/c1-13-8-7-12(16,9-13)11(10(14)15)5-3-2-4-6-11/h16H,2-9H2,1H3,(H,14,15)
• InChI Key： YXOZKLQTZPCVPA-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172565-50-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172565-50-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine and cyclohexane structural motifs, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its hydroxyl and carboxylic acid functional groups, which enhance its reactivity and bioavailability, making it a promising candidate for therapeutic agents.

The compound's CAS number 2172565-50-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid, reflects its intricate molecular architecture, combining a methylpyrrolidin ring with a cyclohexane carboxylic acid backbone. This structural complexity has sparked discussions in scientific forums about its synthetic routes, with many exploring green chemistry approaches to optimize yield and reduce environmental impact—a topic gaining traction in AI-driven drug design and automated synthesis platforms.

Recent trends in bioactive compound research highlight the growing demand for molecules like CAS 2172565-50-1, especially in targeting neurological disorders and metabolic diseases. The hydroxy-methylpyrrolidin moiety is often associated with improved blood-brain barrier penetration, a feature highly sought after in CNS drug development. Meanwhile, the cyclohexane carboxylic acid segment contributes to metabolic stability, addressing a common challenge in small-molecule therapeutics. These attributes align with current industry focus areas such as personalized medicine and precision pharmacology.

From a commercial perspective, suppliers of 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid emphasize its high purity grades (>98%) suitable for preclinical studies and structure-activity relationship (SAR) analyses. The compound's physicochemical properties—including its logP and aqueous solubility—are frequently analyzed using computational chemistry tools, reflecting the integration of AI in molecular property prediction. Such analyses are crucial for researchers investigating its potential as a pharmacophore in novel drug candidates.

Environmental and safety profiles of CAS 2172565-50-1 are also under scrutiny, with regulatory bodies requiring detailed REACH compliance data. The compound's non-hazardous classification under standard handling conditions makes it attractive for laboratory use, though proper chemical storage protocols remain essential. This aligns with broader industry shifts toward sustainable laboratory practices and ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid, with particular attention to its stereochemical purity. The presence of chiral centers in its pyrrolidine-cyclohexane structure necessitates enantioselective synthesis methods—a hot topic in asymmetric catalysis research. Such methodologies are increasingly optimized using machine learning algorithms to predict optimal reaction conditions.

The patent landscape surrounding 2172565-50-1 reveals growing intellectual property activity, particularly in biopharmaceutical applications. Several patent filings describe derivatives of this compound for enzyme modulation and receptor targeting, indicating its versatility as a chemical scaffold. This correlates with rising Google search queries about patentable chemical entities and novel drug scaffolds, reflecting the industry's innovation race.

Future research directions for 1-(3-hydroxy-1-methylpyrrolidin-3-yl)cyclohexane-1-carboxylic acid may explore its prodrug potential or conjugation with biologic therapeutics—an area gaining momentum in hybrid drug development. Its compatibility with click chemistry techniques further expands its utility in chemical biology studies. As the scientific community continues to investigate this compound, its role in addressing unmet medical needs through rational drug design becomes increasingly prominent.